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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
N-Methylhexanamide and related compounds. A specific Safety Data Sheet (SDS) for N-
Methylhexanamide was not readily available in public databases. The information herein is
compiled from data on structurally similar compounds and general chemical safety principles. It
is imperative that a comprehensive, substance-specific risk assessment be conducted before
handling N-Methylhexanamide. The guidance provided should be used as a starting point and
not a substitute for a formal safety evaluation.

Introduction

N-Methylhexanamide is a chemical compound with potential applications in research and
development. As with any chemical substance, understanding its hazard profile and
implementing appropriate safety measures are critical to ensure the well-being of laboratory
personnel and the integrity of research. This guide provides an in-depth overview of the known
properties, potential hazards, and recommended handling procedures for N-
Methylhexanamide, drawing upon available data for the compound and its structural analogs.
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Physicochemical Properties

Understanding the physical and chemical properties of a substance is the foundation of a
thorough safety assessment. The following table summarizes the available data for N-
Methylhexanamide.

Property Value Source
Molecular Formula C7H1sNO PubChem[1]
Molecular Weight 129.20 g/mol PubChem[1]
IUPAC Name N-methylhexanamide PubChem[1]
CAS Number 3418-05-1 PubChem[1]
Computed XLogP3 15 PubChem[1]
Computed Hydrogen Bond

1 PubChem[1]
Donor Count
Computed Hydrogen Bond

1 PubChem[1]
Acceptor Count
Computed Rotatable Bond

4 PubChem[1]

Count

Hazard Identification and Classification

Due to the lack of a specific Safety Data Sheet for N-Methylhexanamide, the hazard
classification is based on data from similar compounds such as N,N-Dimethylhexanamide and
N-Methylacetamide. These related compounds exhibit certain hazardous properties that should
be considered as potential risks when handling N-Methylhexanamide.

Potential Hazards (based on related compounds):
o Acute Toxicity: May be harmful if swallowed.[2]
e Reproductive Toxicity: May damage fertility or the unborn child.[3]

» Eye Irritation: May cause serious eye irritation.
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» Skin Irritation: May cause skin irritation.
e Respiratory Irritation: May cause respiratory tract irritation.[4]

The following table summarizes the GHS classification for a related compound, N,N-
Dimethylhexanamide. This should be used as a conservative estimate for N-
Methylhexanamide until specific data is available.

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Exposure Controls and Personal Protection

To minimize exposure and ensure a safe working environment, a combination of engineering
controls, administrative controls, and personal protective equipment (PPE) is essential.

Engineering Controls

o Ventilation: Handle N-Methylhexanamide in a well-ventilated area.[3] The use of a chemical
fume hood is strongly recommended to minimize the inhalation of any potential vapors or
aerosols.

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations
are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for preventing direct contact with the chemical.[7]
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PPE Type Specifications

Wear chemical safety goggles or a face shield.

[2]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber) and a lab coat.[2][3] Inspect gloves
before use.[3][6]

If ventilation is inadequate or if aerosols are
Respiratory Protection generated, use a NIOSH-approved respirator

with an appropriate cartridge.

) Do not eat, drink, or smoke in the work area.[2]
General Hygiene _
Wash hands thoroughly after handling.[8]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
chemical's integrity.

Handling

e Avoid contact with skin, eyes, and clothing.[8]
» Avoid breathing dust, vapor, mist, or gas.[3]
o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Use non-sparking tools and take precautionary measures against static discharge.[4]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from heat, sparks, and open flames.[9]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.[3][5]
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[3][5]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation
persists.[3][5]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.
[31[5][10]
Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards. Call
Ingestion

a physician or poison control center
immediately.[2][8]

Accidental Release Measures

In case of a spill or release, follow these procedures:

o Personal Precautions: Ensure adequate ventilation.[8] Wear appropriate personal protective

equipment.[2] Evacuate personnel to a safe area.[2]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.

o Containment and Cleanup: Sweep up or absorb the spill with an inert material (e.g., sand,

silica gel) and place it in a suitable container for disposal.[5]

Experimental Protocols

While specific experimental protocols involving N-Methylhexanamide are proprietary to

individual research projects, the following general methodologies for handling and safety

assessment are based on standard laboratory practices for similar chemical compounds.
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General Protocol for Handling a Chemical with Unknown
Toxicity

Information Gathering: Conduct a thorough literature search for any available data on the
chemical and its structural analogs.

Risk Assessment: Based on the available data, perform a formal risk assessment to identify
potential hazards and determine the necessary control measures.

Engineering Controls: Set up the experiment in a certified chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE, including a lab coat, safety
goggles, and chemically resistant gloves.

Weighing and Transfer: If the material is a solid, weigh it in the fume hood to avoid inhalation
of dust. If it is a liquid, perform all transfers within the fume hood.

Reaction Setup: Assemble the reaction apparatus within the fume hood. Ensure all joints are
properly sealed.

Monitoring: Continuously monitor the reaction for any unexpected changes.
Work-up and Purification: Perform all work-up and purification steps within the fume hood.

Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according
to institutional and local regulations.

Decontamination: Clean all glassware and the work area thoroughly after the experiment is
complete.

Visualizations

The following diagrams illustrate key logical workflows for safety and handling in a laboratory

setting.
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Caption: A generalized workflow for handling chemical substances in a laboratory setting.
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Caption: A decision tree for first aid measures following chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Methylhexanamide | C7TH15NO | CID 439790 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1216667/docs?utm_src=pdf-body-img#n-methylhexanamide-a-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1216667?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylhexanamide
https://www.echemi.com/sds/nn-dimethylhexanamide-pid_Rock5953.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17928~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:45:03~~N-Methylacetamide~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Methylenedistearamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC411530010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 6. WERCS Studio - Application Error [assets.thermofisher.com]

e 7. americanchemistry.com [americanchemistry.com]

o 8. fishersci.com [fishersci.com]

e 9. cdnll.bigcommerce.com [cdnll.bigcommerce.com]

e 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

o To cite this document: BenchChem. [N-Methylhexanamide: A Technical Guide to Safety and
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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